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Compound of Interest

Compound Name: Diazald

Cat. No.: B120255

For researchers, scientists, and professionals in drug development, the proper handling of
chemical reagents is paramount to ensuring laboratory safety and experimental integrity.
Diazald® (N-methyl-N-nitroso-p-toluenesulfonamide) is a widely used precursor for the in-situ
generation of diazomethane, a versatile but highly toxic and explosive methylating agent.[1][2]
This guide provides an in-depth overview of the essential safety precautions, handling
protocols, and emergency procedures required when working with Diazald®.

Hazard Identification and Quantitative Data

Diazald® itself is classified as a hazardous substance with multiple risk factors. It is crucial to
be fully aware of its properties to mitigate potential dangers.

GHS Classification:

o Self-reactive substance (Type C)[3]

Acute toxicity, Oral (Category 5)[3]

Skin irritation (Category 2)[3]

Eye irritation (Category 2A)[3]

Skin sensitization (Category 1)[3]

Specific target organ toxicity - single exposure (Category 3)[3]
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Signal Word: Danger|[3]

Hazard Statements:

e H242: Heating may cause a fire.[3]

o H303: May be harmful if swallowed.[3]

e H315: Causes skin irritation.[3]

e H317: May cause an allergic skin reaction.[3]
o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[3]

The following table summarizes key quantitative data for Diazald®:

Property Value Source(s)
Molecular Formula CH3CeHaSO2N(CH3)NO

Molecular Weight 214.24 g/mol [4]

CAS Number 80-11-5 [4]

Melting Point 61-62 °C [4]

Recommended refrigerated for
Storage Temperature [1]
prolonged storage.

May begin to self-heat and
Decomposition Temperature spontaneously ignite at [4]

temperatures above 40°C.

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure and ensure a safe working environment, a combination of engineering
controls and appropriate PPE is mandatory.
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Engineering Controls:

e Fume Hood: All work involving Diazald® and the generation of diazomethane must be
conducted in a properly functioning chemical fume hood.[1][5]

o Ventilation: Adequate exhaust ventilation should be in place where dust may be formed.[3]

o Safety Shield: Use a blast shield during diazomethane distillations to protect the researcher.

[5]

» Dedicated Glassware: Use only flame-polished or Clear-Seal® joint glassware specifically
designed for diazomethane generation to avoid explosions initiated by rough surfaces.[1][6]

Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles that meet OSHA's eye and face
protection regulations (29 CFR 1910.133) or European Standard EN166 are required. A face
shield is also recommended.[5][7]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves before use and use
proper removal techniques.[3][7] Double gloving is recommended.[5]

o Lab Coat: A lab coat, long pants, and closed-toed footwear must be worn.[5]
o Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[7]

o Respiratory Protection: If workplace conditions warrant, a respiratory protection program that
meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN
149 must be followed. A dust mask of type N95 (US) is a form of personal protective
equipment.[7]

Experimental Protocols for Safe Handling

The following protocols outline the necessary steps for safely handling Diazald® from receipt
to disposal.
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Storage and Handling:

o Store Diazald® in a tightly closed, brown bottle in a cool, dry, and well-ventilated area away
from incompatible substances, heat, and sources of ignition.[1][7] For prolonged storage,
refrigeration is recommended.[1]

e Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.[3]

e Wash hands thoroughly after handling.[7]

Diazomethane Generation from Diazald® (Example
Protocol):

Warning: The generation of diazomethane should never be performed by an inexperienced
individual or when working alone.[5] This is a representative procedure and should be adapted
based on the specific scale and experimental requirements.

e Preparation:

o Assemble the dedicated, flame-polished glassware for diazomethane generation within a
chemical fume hood and behind a safety shield.[1][5]

o In the reaction vessel, dissolve potassium hydroxide (5 g) in water (8 mL) and add 95%
ethanol (10 mL).[1][5]

o Prepare a solution of Diazald® (5.0 g) in ether (45 mL) in a separatory funnel.[1][5]
e Reaction:
o Warm the reaction vessel to approximately 65 °C using a water bath.[1][5]

o Slowly add the Diazald® solution from the separatory funnel to the reaction vessel over a
period of about 20 minutes. The rate of addition should approximate the rate of distillation.

[1][5]
¢ Distillation and Collection:

o The generated diazomethane will co-distill with the ether.
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o Collect the yellow ethereal solution of diazomethane in a receiving flask cooled in a dry
ice/isopropanol bath.[1][5]

Completion and Quenching:

o Once the Diazald® solution has been completely added, slowly add an additional 10 mL
of ether to the reaction vessel and continue the distillation until the distillate is colorless.[1]

[5]

o Any unused diazomethane should be quenched by slowly adding acetic acid until the
yellow color disappears.[S]

Spill and Waste Disposal:

Spills: In the event of a small spill inside a chemical fume hood, close the sash and allow it to
evaporate. For larger spills, evacuate the area, activate the fire alarm, and call for
emergency assistance.[5] Do not attempt to handle large spills of diazomethane solutions.[5]

Waste Disposal: Dispose of waste materials in accordance with local, regional, and national
regulations. Leave chemicals in their original containers and do not mix with other waste.
Contaminated glassware should be left in the fume hood for at least a day before being
carefully cleaned.[5]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure to Diazald®.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention.[7]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[7]

Ingestion: If the person is conscious and alert, rinse their mouth and have them drink 2-4
cupfuls of milk or water. Do not induce vomiting. Seek immediate medical attention.[7]
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» Fire: Use a water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish
a fire.[3] Wear a self-contained breathing apparatus and full protective gear.[7]

Logical Workflow for Handling Diazald®

The following diagram illustrates the logical progression of safety precautions when working
with Diazald®.

Handling & Reaction Cleanup & Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Diazald®.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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